3-[4-[(4-Oxoquinazolin-3-yl)methyl]piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 3-[4-[(4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C20H19N5O/c21-12-18-19(6-3-9-22-18)24-10-7-15(8-11-24)13-25-14-23-17-5-2-1-4-16(17)20(25)26/h1-6,9,14-15H,7-8,10-11,13H2
• InChI Key: XCQLEPPXFCPALL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C3C2=O)C4=C(N=CC=C4)C#N
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol
• CAS No.: 2380176-05-4

Description

This compound belongs to the class of organic compounds known as quinazolinamines. These are heterocyclic aromatic compounds containing a quinazoline moiety substituted by one or more amine groups.

Synthesis Analysis

A novel quinazolinone analogue was designed and synthesized by substituting the thiourea group and phenyl ring at N-3 and C-2 positions of the quinazoline ring, respectively. The prepared analogue was tested for its antibacterial, antitubercular and anti-HIV potencies.

Molecular Structure Analysis

The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms to infinite chains.

Chemical Reactions Analysis

Column chromatography of the residue on silica gel using ethyl acetate-cyclohexane (1/1) as eluents gave the crude product.

Physical And Chemical Properties Analysis

The compound is a solid with an empirical formula (Hill Notation) of C18H18N2O4S and a molecular weight of 358.41.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the available literature, it’s worth noting that similar compounds have shown inhibitory activity against influenza A and have been assessed as potential dual inhibitors of acetylcholinesterase and butyrylcholinesterase.